Cas no 33155-60-1 (Methyl 4-tert-butylphenylacetate)
33155-60-1 structure
Product Name:Methyl 4-tert-butylphenylacetate
CAS No:33155-60-1
MF:C13H18O2
MW:206.280824184418
CID:89001
PubChem ID:12362014
Update Time:2025-04-18
Methyl 4-tert-butylphenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-tert-butylphenylacetate
- Methylbutylphenylacetate
- 4-tert-Butylphenyl acetic acid methyl ester
- METHYL-P-TERT-BUTYL PHENYLACETATE FEMA NO.--------
- 1,1-dimethylethyl 2-(4-methylphenyl)acetate
- 1-Boc-4-methylenepiperidine
- 1-Boc-4-methylene-piperidine
- 1-N-Boc-4-methylenepiperidine
- 1-t-butoxycarbonyl-4-methylidenepiperidine
- 4-methylene-N-Boc-piperidine
- boc-4-methylenepiperidine
- N-Boc-4-methylenepiperidine
- tert-buty
- tert-butyl (4-methylphenyl)acetate
- tert-butyl 4-methylene-1-piperidinecarboxylate
- tert-butyl 4-methylenepiperidine-1-carboxylate
- tert-butyl 4-methylphenylacetate
- tert-Butyl p-tolylacetate
- JNXWYJWBRZOTAF-UHFFFAOYSA-N
- tert-Butyl 4-methylphenyl-acetate
- tert-butyl(4-methylphenyl)acetate
- SCHEMBL7517689
- AKOS013211038
- METHYL 4-TERT-BUTYLPHENYLACETATE, 97
- 33155-60-1
- tert-Butyl 4methylphenyl-acetate
- tert-butyl 2-(4-methylphenyl)acetate
- t-butyl p-tolylacetate
- DTXSID101298182
-
- Inchi: 1S/C13H18O2/c1-10-5-7-11(8-6-10)9-12(14)15-13(2,3)4/h5-8H,9H2,1-4H3
- InChI Key: JNXWYJWBRZOTAF-UHFFFAOYSA-N
- SMILES: O(C(CC1C=CC(C)=CC=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 206.13068
- Monoisotopic Mass: 206.13068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: Not determined
- Density: 0.991±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 271.6±9.0 ºC (760 Torr),
- Flash Point: 101.0±17.1 ºC,
- Refractive Index: 1.491
- Solubility: Very slightly soluble (0.16 g/l) (25 º C),
- PSA: 26.30000
- LogP: 2.69960
- Solubility: Not determined
Methyl 4-tert-butylphenylacetate Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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